Cas no 421577-79-9 (N,N-dibenzyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N,N-dibenzyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• CAS No: 421577-79-9
• MF: C₂₅H₂₁NO₄
• MW: 399.438546895981
• CID: 6430260
• PubChem ID: 4060549
• Update Time: 2025-11-01

N,N-dibenzyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-dibenzyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• N,N-dibenzyl-8-methoxy-2-oxochromene-3-carboxamide
• F1053-0440
• AKOS001639508
• 421577-79-9
• AB01312537-01
• SR-01000490530-1
• SR-01000490530
• Oprea1_774340
• NCGC00316752-01

• Inchi： 1S/C25H21NO4/c1-29-22-14-8-13-20-15-21(25(28)30-23(20)22)24(27)26(16-18-9-4-2-5-10-18)17-19-11-6-3-7-12-19/h2-15H,16-17H2,1H3
• InChI Key： WWORSFFZDLLLKJ-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC=C(C1=2)OC)C(N(CC1C=CC=CC=1)CC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 399.14705815g/mol
• Monoisotopic Mass: 399.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on N,N-dibenzyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide

Professional Introduction to N,N-dibenzyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide (CAS No. 421577-79-9)

N,N-dibenzyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide, a compound with the chemical identifier CAS No. 421577-79-9, represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound, characterized by its chromene core and amide functional group, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The structural motif of this molecule, featuring a benzyl-substituted amide linked to an 8-methoxy chromene ring, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

The chromene scaffold itself is well-documented for its pharmacological properties, including antioxidant, anti-inflammatory, and antimicrobial activities. These properties are largely attributed to the conjugated system of the chromene ring, which can participate in various biochemical interactions. In particular, the methoxy group at the 8-position and the oxo group at the 2-position contribute to the electronic distribution and reactivity of the molecule, making it a promising candidate for further derivatization.

In recent years, there has been a growing interest in developing novel heterocyclic compounds as therapeutic agents. N,N-dibenzyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide fits into this trend by offering a unique combination of structural features that could enhance its biological activity. The presence of multiple aromatic rings and functional groups allows for diverse interactions with biological targets, which is crucial for designing effective drugs.

One of the key aspects of this compound is its potential as a precursor for more complex molecules. The amide group, in particular, can be further modified through various chemical reactions such as hydrolysis, amidation, or coupling reactions. These modifications can lead to novel derivatives with enhanced pharmacological properties or improved pharmacokinetic profiles. For instance, replacing the benzyl groups with other substituents might alter the solubility and metabolic stability of the compound, making it more suitable for clinical applications.

Recent studies have also highlighted the importance of chromene derivatives in addressing various diseases. For example, research has shown that certain chromene-based compounds exhibit inhibitory effects on enzymes involved in inflammatory pathways. Given that N,N-dibenzyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide shares structural similarities with these active compounds, it is reasonable to hypothesize that it may also possess similar biological activities. Further investigation into its pharmacological effects could uncover new therapeutic possibilities.

The synthesis of N,N-dibenzyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriately substituted benzaldehyde derivatives with malonic acid or its derivatives to form the chromene core. Subsequent functionalization steps introduce the amide group and other substituents at strategic positions on the ring.

Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can be employed to introduce specific substituents with high precision. These methods not only improve the efficiency of the synthesis but also allow for greater control over the stereochemistry of the final product. This level of control is essential for predicting and modulating the biological activity of heterocyclic compounds.

The analytical characterization of N,N-dibenzyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide is another critical aspect that requires rigorous methodology. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm the structure and purity of the compound. These analytical data are essential for ensuring that subsequent biological evaluations are performed on a consistent and reliable basis.

In conclusion, N,N-dibenzyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its chromene core and amide functional group provide a versatile scaffold for further chemical modifications and biological evaluations. As research in heterocyclic chemistry continues to advance, compounds like this are likely to play an increasingly important role in drug discovery and development.